Cas no 78859-46-8 (2-(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-ylacetic acid)

• Product Name: 2-(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-ylacetic acid
• CAS No: 78859-46-8
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 566639
• PubChem ID: 133131
• Update Time: 2025-04-19

2-(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperazineaceticacid, 5-(1-methylethyl)-3,6-dioxo-, (2S,5S)-
• cairomycin A
• 2-(2S,5S)-3,6-dioxo-5-(propan-2-yl)piperazin-2-ylacetic acid
• F2147-2996
• 2-Piperazineacetic acid, 3,6-dioxo-5-isopropyl-, (2S-cis)-
• 2-[(2S,5S)-3,6-dioxo-5-propan-2-ylpiperazin-2-yl]acetic acid
• AKOS026716133
• 2-((2S,5S)-5-isopropyl-3,6-dioxopiperazin-2-yl)acetic acid
• starbld0012837
• DTXSID70229342
• 2-Piperazineacetic acid, 5-(1-methylethyl)-3,6-dioxo-, (2S-cis)-
• 3,6-Dioxo-5-isopropyl-2-piperazineacetic acid
• 78859-46-8

• Inchi： 1S/C9H14N2O4/c1-4(2)7-9(15)10-5(3-6(12)13)8(14)11-7/h4-5,7H,3H2,1-2H3,(H,10,15)(H,11,14)(H,12,13)/t5-,7-/m0/s1
• InChI Key： XPFDXOQLCBSANS-FSPLSTOPSA-N
• SMILES： O=C1[C@H](C(C)C)NC([C@H](CC(=O)O)N1)=O

Computed Properties

• Exact Mass: 214.095
• Monoisotopic Mass: 214.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.218
• Boiling Point: 593.2°C at 760 mmHg
• Flash Point: 312.6°C
• Refractive Index: 1.482

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives